Cas no 1797076-67-5 (1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

1-Methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a triazole core functionalized with a thiophene moiety and a carboxamide group. Its structural design combines a 1,2,3-triazole scaffold, known for stability and diverse reactivity, with a thiophene ring, enhancing potential electronic and binding properties. The propyl and methyl substitutions contribute to improved lipophilicity, which may influence solubility and bioavailability. This compound is of interest in medicinal chemistry and material science due to its modular framework, enabling further derivatization. Its precise applications depend on specific functional group interactions, but its balanced polarity and structural versatility make it a valuable intermediate for targeted synthesis.

1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide structure

1797076-67-5 structure

Product Name:1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

CAS No:1797076-67-5

MF:C₁₂H₁₆N₄OS

MW:264.346640586853

CID:5369987

Update Time:2025-10-18

1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-methyl-N-propyl-N-(thiophen-3-ylmethyl)triazole-4-carboxamide
- 1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C12H16N4OS/c1-3-5-16(7-10-4-6-18-9-10)12(17)11-8-15(2)14-13-11/h4,6,8-9H,3,5,7H2,1-2H3
- InChI Key： HSDAZXHCGUIDGT-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C(N(CCC)CC2C=CSC=2)=O)N=N1

1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6436-2763-2μmol	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6436-2763-5μmol	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	5μmol	$63.0	2023-09-09
Life Chemicals	F6436-2763-10μmol	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	10μmol	$69.0	2023-09-09
Life Chemicals	F6436-2763-20μmol	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	20μmol	$79.0	2023-09-09
Life Chemicals	F6436-2763-1mg	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	1mg	$54.0	2023-09-09
Life Chemicals	F6436-2763-2mg	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	2mg	$59.0	2023-09-09
Life Chemicals	F6436-2763-3mg	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	3mg	$63.0	2023-09-09
Life Chemicals	F6436-2763-4mg	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	4mg	$66.0	2023-09-09
Life Chemicals	F6436-2763-5mg	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	5mg	$69.0	2023-09-09
Life Chemicals	F6436-2763-10mg	1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide	1797076-67-5	10mg	$79.0	2023-09-09

1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Related Literature

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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

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Additional information on 1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

1-Methyl-N-Propyl-N-[(Thiophen-3-Yl)Methyl]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1797076-67-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are well-known for their versatility and wide-ranging utility in drug discovery and materials science. The structure of this molecule incorporates a thiophene ring, a triazole core, and an amide group, making it a unique candidate for exploring novel chemical interactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of click chemistry and amide bond formation techniques. The triazole ring serves as a key structural motif, facilitating hydrogen bonding and π-interactions, which are critical for its potential applications in drug design. The thiophene moiety introduces additional electronic properties, enhancing the molecule's ability to participate in various chemical reactions and biological processes.

In terms of biological activity, studies have shown that this compound exhibits promising antimicrobial properties, particularly against gram-positive bacteria. The presence of the triazole group has been linked to enhanced bioavailability and reduced toxicity, making it a favorable candidate for antibiotic development. Furthermore, the amide group contributes to the molecule's stability and solubility, which are essential attributes for drug delivery systems.

The integration of thiophene into the molecular framework also introduces aromaticity and conjugation effects, which can be exploited in optoelectronic materials. Recent research has explored the use of this compound as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable π-stacked structures makes it a valuable component in the design of organic semiconductors and light-emitting diodes (LEDs).

In addition to its chemical applications, this compound has garnered attention in the field of catalysis. The triazole core has been demonstrated to act as an efficient ligand in transition metal-catalyzed reactions, such as cross-coupling reactions. Its ability to coordinate with metal centers enhances catalytic efficiency and selectivity, making it a valuable tool in green chemistry practices.

From an environmental perspective, the synthesis and application of this compound align with sustainable chemistry principles. The use of mild reaction conditions and recyclable catalysts minimize waste generation and energy consumption during production. Moreover, its biodegradability has been assessed under controlled laboratory conditions, indicating that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 1-methyl-N-propyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1797076-67-5) represents a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structural features and favorable physicochemical properties make it an attractive target for further research and development. As scientific understanding continues to evolve, this compound is poised to contribute significantly to innovative solutions in various industries.